5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide

• IUPAC Name: 5-methoxy-N-[1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-11-14(10-20-17(21-11)13-6-8-19-9-7-13)12(2)22-18(23)15-4-5-16(24-3)25-15/h4-10,12H,1-3H3,(H,22,23)
• InChI Key: JHSUNIQIYJJYPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC(=O)C2=CC=C(O2)OC)C3=CC=NC=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide, also known as PNU-109,291, is a synthetic compound that has been studied extensively for its potential therapeutic applications. This compound belongs to the class of furan-based compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The 5-HT6 receptor is a G protein-coupled receptor that is predominantly expressed in the brain. It has been implicated in various physiological processes such as learning and memory, appetite regulation, and mood modulation. 5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide acts as a selective antagonist of this receptor, which results in the modulation of these processes.
Biochemical and Physiological Effects:
5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to reduce the symptoms of schizophrenia in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide is its selectivity towards the 5-HT6 receptor, which makes it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide. One of the potential applications of this compound is in the treatment of obesity and metabolic disorders, as the 5-HT6 receptor has been implicated in appetite regulation. Additionally, further studies are needed to investigate the potential of this compound in the treatment of other neurological diseases such as depression and anxiety disorders. Finally, the development of more water-soluble derivatives of 5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide could improve its efficacy and bioavailability in vivo.

Synthesis Methods

The synthesis of 5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide involves the reaction of 2-furancarboxylic acid with 4-methyl-2-(4-pyridinyl)-5-pyrimidinylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then reacted with 5-methoxy-2-aminobenzamide to yield the final product.

Scientific Research Applications

5-methoxy-N-{1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}-2-furamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been found to exhibit potent and selective antagonism of the 5-HT6 receptor, which is a promising target for the treatment of these diseases.